Cas no 896313-65-8 (N'-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-N-propylethanediamide)

N'-2-(Benzenesulfonyl)-2-(furan-2-yl)ethyl-N-propylethanediamide is a specialized organic compound featuring a benzenesulfonyl group linked to a furan-substituted ethyl backbone, further functionalized with a propyl-substituted ethanediamide moiety. This structure imparts unique reactivity and potential applications in pharmaceutical or agrochemical synthesis, where sulfonyl and amide functionalities are often leveraged for their bioactivity or intermediate utility. The furan ring enhances electron-rich character, while the propyl chain may influence solubility and steric properties. Its well-defined molecular architecture makes it suitable for targeted modifications in medicinal chemistry or material science research, offering a versatile scaffold for further derivatization.
N'-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-N-propylethanediamide structure
896313-65-8 structure
Product Name:N'-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-N-propylethanediamide
CAS No:896313-65-8
MF:C17H20N2O5S
MW:364.416103363037
CID:5871268
PubChem ID:22584424
Update Time:2025-06-08

N'-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-N-propylethanediamide Chemical and Physical Properties

Names and Identifiers

    • N'-[2-(benzenesulfonyl)-2-(furan-2-yl)ethyl]-N-propyloxamide
    • Ethanediamide, N1-[2-(2-furanyl)-2-(phenylsulfonyl)ethyl]-N2-propyl-
    • N'-[2-(benzenesulfonyl)-2-(furan-2-yl)ethyl]-N-propylethanediamide
    • F2569-0011
    • N1-(2-(furan-2-yl)-2-(phenylsulfonyl)ethyl)-N2-propyloxalamide
    • AKOS021622814
    • SR-01000022854
    • AKOS002057432
    • MFCD06733986
    • SR-01000022854-1
    • 896313-65-8
    • N'-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-N-propylethanediamide
    • Inchi: 1S/C17H20N2O5S/c1-2-10-18-16(20)17(21)19-12-15(14-9-6-11-24-14)25(22,23)13-7-4-3-5-8-13/h3-9,11,15H,2,10,12H2,1H3,(H,18,20)(H,19,21)
    • InChI Key: WQSHBLBTOBOSTN-UHFFFAOYSA-N
    • SMILES: C(NCC(C1=CC=CO1)S(C1=CC=CC=C1)(=O)=O)(=O)C(NCCC)=O

Computed Properties

  • Exact Mass: 364.10929292g/mol
  • Monoisotopic Mass: 364.10929292g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 552
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 114Ų

Experimental Properties

  • Density: 1.272±0.06 g/cm3(Predicted)
  • pka: 11.71±0.46(Predicted)

N'-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-N-propylethanediamide Pricemore >>

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Additional information on N'-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-N-propylethanediamide

Comprehensive Overview of N'-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-N-propylethanediamide (CAS No. 896313-65-8)

The compound N'-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-N-propylethanediamide (CAS No. 896313-65-8) is a specialized organic molecule with a unique structural framework. Its chemical name reflects the presence of a benzenesulfonyl group, a furan-2-yl moiety, and an N-propylethanediamide backbone, making it a subject of interest in pharmaceutical and materials science research. This article delves into its properties, applications, and relevance to current scientific trends.

In recent years, researchers have focused on sulfonyl-containing compounds due to their potential in drug discovery and functional materials. The benzenesulfonyl group in 896313-65-8 is particularly noteworthy, as it often enhances molecular stability and bioactivity. Meanwhile, the furan-2-yl component contributes to the compound's aromaticity, which is critical for interactions in biological systems. These features align with growing interest in heterocyclic compounds and sulfonamide derivatives, frequently searched topics in academic and industrial circles.

The N-propylethanediamide segment further diversifies the compound's functionality, enabling potential applications in peptide mimetics and small-molecule therapeutics. Such versatility makes N'-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-N-propylethanediamide a candidate for studies targeting enzyme inhibition or receptor modulation. Its CAS No. 896313-65-8 serves as a unique identifier in chemical databases, facilitating precise literature searches and regulatory compliance.

From an SEO perspective, this compound intersects with high-traffic keywords like "sulfonamide applications", "furan derivatives in medicine", and "designer molecules for drug development". These terms reflect user curiosity about cutting-edge chemistry and its real-world implications. Additionally, the rise of AI-driven drug design has amplified interest in structurally complex molecules like 896313-65-8, as computational tools streamline their optimization.

Environmental and sustainability concerns also shape discussions around such compounds. The benzenesulfonyl group, for instance, is scrutinized for its biodegradability, while the furan-2-yl ring offers renewable alternatives from biomass. These angles cater to audiences searching for "green chemistry innovations" or "sustainable pharmaceutical synthesis", enhancing the article's relevance.

In summary, N'-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-N-propylethanediamide (CAS No. 896313-65-8) embodies the convergence of medicinal chemistry and materials science. Its multifaceted structure and alignment with trending research areas ensure its continued significance in scientific discourse.

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